Cas no 898410-01-0 (3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product name: 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898410-01-0
• MF: C₂₀H₃₂N₆O₂
• MW: 388.507083892822
• CID: 5481776

3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-heptyl-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C20H32N6O2/c1-7-8-9-10-11-12-26-18-21-16-15(17(27)24(6)19(28)23(16)5)25(18)13-14(22-26)20(2,3)4/h7-13H2,1-6H3
• InChI Key： MYUHNOFZKUJIKH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N=C(C([H])([H])N12)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Recent Advances in the Study of 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898410-01-0)

The compound 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898410-01-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic purine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, providing valuable insights into its role in drug development.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step reaction pathway, which has been optimized for higher yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. The synthetic route has been further refined to enable large-scale production, facilitating its use in preclinical and clinical studies.

Pharmacological evaluations have revealed that 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in animal models, providing a foundation for future clinical trials.

Recent research has also explored the compound's potential as an anticancer agent. Preliminary data indicate that it induces apoptosis in certain cancer cell lines by targeting the mitochondrial pathway. Mechanistic studies have identified its interaction with specific proteins involved in cell cycle regulation, offering a plausible explanation for its cytotoxic effects. These findings highlight the compound's versatility and underscore the need for further investigation into its therapeutic potential.

In conclusion, 3-tert-butyl-1-heptyl-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898410-01-0) represents a promising scaffold for drug development, with demonstrated efficacy in both anti-inflammatory and anticancer contexts. Ongoing research aims to optimize its pharmacological properties and explore its applications in other disease areas. The compound's unique structural and functional attributes position it as a valuable asset in the quest for novel therapeutics.